Cas no 2229087-49-2 ({1-(4,5,6,7-tetrahydro-1H-indol-2-yl)methylcyclopropyl}methanol)

• Product Name: {1-(4,5,6,7-tetrahydro-1H-indol-2-yl)methylcyclopropyl}methanol
• CAS No: 2229087-49-2
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6219423
• PubChem ID: 165708366
• Update Time: 2025-06-10

{1-(4,5,6,7-tetrahydro-1H-indol-2-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(4,5,6,7-tetrahydro-1H-indol-2-yl)methylcyclopropyl}methanol
• 2229087-49-2
• EN300-1754727
• {1-[(4,5,6,7-tetrahydro-1H-indol-2-yl)methyl]cyclopropyl}methanol

• Inchi： 1S/C13H19NO/c15-9-13(5-6-13)8-11-7-10-3-1-2-4-12(10)14-11/h7,14-15H,1-6,8-9H2
• InChI Key： FNIHJKDASPRMBJ-UHFFFAOYSA-N
• SMILES： OCC1(CC2=CC3CCCCC=3N2)CC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36Ų

Additional information on {1-(4,5,6,7-tetrahydro-1H-indol-2-yl)methylcyclopropyl}methanol

Recent Advances in the Study of {1-(4,5,6,7-tetrahydro-1H-indol-2-yl)methylcyclopropyl}methanol (CAS: 2229087-49-2)

The compound {1-(4,5,6,7-tetrahydro-1H-indol-2-yl)methylcyclopropyl}methanol (CAS: 2229087-49-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing {1-(4,5,6,7-tetrahydro-1H-indol-2-yl)methylcyclopropyl}methanol. Researchers have developed a novel multi-step synthesis route that involves the cyclopropanation of indole derivatives followed by selective functionalization. The compound's stability and reactivity have been extensively characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its suitability for further biological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that {1-(4,5,6,7-tetrahydro-1H-indol-2-yl)methylcyclopropyl}methanol exhibits promising inhibitory effects on specific enzyme targets involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Additionally, molecular docking studies have provided insights into the compound's binding interactions with key protein targets, further supporting its therapeutic potential.

Further investigations into the pharmacokinetic properties of {1-(4,5,6,7-tetrahydro-1H-indol-2-yl)methylcyclopropyl}methanol have revealed favorable absorption and distribution profiles in animal models. However, challenges related to metabolic stability and bioavailability have been identified, prompting ongoing research into structural modifications to optimize its drug-like properties. These efforts are expected to enhance the compound's efficacy and reduce potential side effects in future clinical applications.

In conclusion, {1-(4,5,6,7-tetrahydro-1H-indol-2-yl)methylcyclopropyl}methanol (CAS: 2229087-49-2) represents a promising candidate for further drug development, with its unique chemical structure and demonstrated biological activity. Continued research into its synthesis, mechanism of action, and pharmacokinetic optimization will be crucial for advancing this compound toward preclinical and clinical trials. The findings summarized in this briefing underscore the importance of interdisciplinary collaboration in translating chemical discoveries into viable therapeutic options.